8-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine

• IUPAC Name: 8-methyl-2-phenylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C14H13N3/c1-10-6-5-9-17-13(15)12(16-14(10)17)11-7-3-2-4-8-11/h2-9H,15H2,1H3
• InChI Key: LJOFRAMALMJSSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2N)C3=CC=CC=C3
• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol

Description

8-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine, also known as 8-Methyl-2-phenylimidazo[1,2-a]pyridine, is a heterocyclic aromatic amine (HAA) which has been found to be a potential carcinogen and mutagen. This compound is one of the most commonly studied HAA compounds due to its widespread presence in the environment and in food products. It is a major component of many foodstuffs, including meats, fish, eggs, and dairy products, as well as some beverages, such as beer and wine.

Scientific Research Applications

Carcinogenic Properties and Mechanisms

8-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine, structurally similar to 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), has been studied for its carcinogenic properties. PhIP, produced during cooking, has been shown to induce colon and mammary carcinomas in rats, suggesting a potential link to human malignancies (Ito et al., 1991). Additionally, the mutagenic potency of structural isomers of PhIP, which include compounds with similar structures to this compound, has been evaluated, indicating that structural features influence their mutagenic potential (Chrisman et al., 2008).

Potential Therapeutic Applications

Research on derivatives of 2-phenylimidazo[1,2-a]pyridine, a class to which this compound belongs, has shown that some of these compounds have anti-inflammatory and analgesic activities. Specifically, 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid was identified as the most active compound in this series, indicating potential therapeutic applications (Di Chiacchio et al., 1998).

Metabolism and Excretion

The metabolism and excretion of PhIP, a closely related compound, have been studied in humans. The urinary excretion of its metabolites has been linked to individual activity levels of cytochrome P4501A2 (CYP1A2) and N-acetyltransferase (NAT2), suggesting that these enzymes play a significant role in the metabolic processing of such compounds (Stillwell et al., 2002).